Cas no 2639392-13-3 (rac-tert-butyl (3R,5R)-5-(trifluoromethyl)pyrrolidine-3-carboxylate)

• Product Name: rac-tert-butyl (3R,5R)-5-(trifluoromethyl)pyrrolidine-3-carboxylate
• CAS No: 2639392-13-3
• MF: C₁₀H₁₆F₃NO₂
• MW: 239.234753608704
• CID: 5641925
• PubChem ID: 165896757
• Update Time: 2025-06-13

rac-tert-butyl (3R,5R)-5-(trifluoromethyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27783199
• 2639392-13-3
• rac-tert-butyl (3R,5R)-5-(trifluoromethyl)pyrrolidine-3-carboxylate

• Inchi： 1S/C10H16F3NO2/c1-9(2,3)16-8(15)6-4-7(14-5-6)10(11,12)13/h6-7,14H,4-5H2,1-3H3/t6-,7-/m0/s1
• InChI Key： BWFJIGIKSWQPCQ-BQBZGAKWSA-N
• SMILES： FC([C@@H]1C[C@H](C(=O)OC(C)(C)C)CN1)(F)F

Computed Properties

• Exact Mass: 239.11331324g/mol
• Monoisotopic Mass: 239.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-tert-butyl (3R,5R)-5-(trifluoromethyl)pyrrolidine-3-carboxylate

Introduction to Rac-Tert-Butyl (3R,5R)-5-(Trifluoromethyl)pyrrolidine-3-Carboxylate (CAS No: 2639392-13-3)

Rac-Tert-butyl (3R,5R)-5-(trifluoromethyl)pyrrolidine-3-carboxylate, identified by its CAS number 2639392-13-3, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to a class of molecules known for their unique structural and functional properties, making it a valuable subject of study in various scientific disciplines.

The molecular structure of Rac-Tert-butyl (3R,5R)-5-(trifluoromethyl)pyrrolidine-3-carboxylate features a pyrrolidine core substituted with a trifluoromethyl group and a tert-butyl ester. This specific arrangement of functional groups contributes to its distinct chemical behavior and potential biological activities. The presence of the trifluoromethyl group, in particular, is known to enhance the metabolic stability and binding affinity of molecules, which is a critical factor in drug design and development.

In recent years, there has been growing interest in the synthesis and characterization of pyrrolidine derivatives due to their diverse applications in pharmaceuticals and agrochemicals. The stereochemistry of the pyrrolidine ring, as indicated by the (3R,5R) configuration in the name, plays a crucial role in determining the biological activity of the compound. This stereochemical purity is often achieved through advanced synthetic methodologies that ensure high enantiomeric excess and minimal impurities.

The synthesis of Rac-Tert-butyl (3R,5R)-5-(trifluoromethyl)pyrrolidine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the pyrrolidine ring, introduction of the trifluoromethyl group, and installation of the tert-butyl ester. Each step must be carefully optimized to achieve high yields and purity levels. Advances in catalytic processes and green chemistry have enabled more efficient and sustainable synthetic routes for such complex molecules.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. The trifluoromethyl group is a well-known pharmacophore that enhances lipophilicity and metabolic stability, making it an attractive feature for drug candidates. Additionally, the pyrrolidine scaffold is found in numerous bioactive compounds, including protease inhibitors and central nervous system (CNS) drugs. The specific stereochemistry of Rac-Tert-butyl (3R,5R)-5-(trifluoromethyl)pyrrolidine-3-carboxylate may contribute to its unique interactions with biological targets.

Recent studies have explored the pharmacological properties of pyrrolidine derivatives with various substituents, including trifluoromethyl groups. These studies have revealed promising activities against inflammatory diseases, infectious agents, and even certain types of cancer. The tert-butyl ester moiety in Rac-Tert-butyl (3R,5R)-5-(trifluoromethyl)pyrrolidine-3-carboxylate may also play a role in modulating drug release profiles or enhancing membrane permeability.

The development of novel synthetic methods for complex molecules like Rac-Tert-butyl (3R,5R)-5-(trifluoromethyl)pyrrolidine-3-carboxylate has been facilitated by computational chemistry and high-throughput screening techniques. These tools allow researchers to predict molecular properties and optimize synthetic pathways before conducting experimental work. Such advancements have significantly reduced the time and resources required for drug discovery projects.

In conclusion, Rac-Tert-butyl (3R,5R)-5-(trifluoromethyl)pyrrolidine-3-carboxylate represents a fascinating compound with potential applications in pharmaceutical research. Its unique structural features and stereochemistry make it a valuable candidate for further investigation into new therapeutic agents. As synthetic methodologies continue to evolve, compounds like this one are expected to play an increasingly important role in addressing unmet medical needs.